Cas no 1556502-17-0 (1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one
• CAS No: 1556502-17-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6165131
• PubChem ID: 83875477
• Update Time: 2025-05-20

1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one
• 1556502-17-0
• EN300-1737345
• 1-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propan-2-one

• Inchi： 1S/C10H16N2O/c1-8(2)7-12-10(4-5-11-12)6-9(3)13/h4-5,8H,6-7H2,1-3H3
• InChI Key： HHDJNXUZSGVVDE-UHFFFAOYSA-N
• SMILES： O=C(C)CC1=CC=NN1CC(C)C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one

1-1-(2-Methylpropyl)-1H-Pyrazol-5-Ylpropan-2-One: A Comprehensive Overview

The compound 1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one (CAS No. 1556502-17-0) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. The pyrazole ring at the core of this molecule is a five-membered aromatic heterocycle containing two nitrogen atoms, contributing to its stability and reactivity. The propan-2-one group attached to the pyrazole further enhances its functional versatility, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The substituted pyrazole structure of this compound allows for precise modulation of its pharmacokinetic properties, making it an attractive candidate for therapeutic applications. Researchers have also explored its role as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown promise in enzyme modulation.

In addition to its biological applications, 1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one has found utility in materials science. Its thermal stability and electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled the integration of this compound into high-performance electronic devices, showcasing its potential in next-generation technologies.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The pyrazole ring is often formed through the condensation of an aldehyde with an amine derivative, followed by the introduction of the propan-2-one group via alkylation or acylation. Optimization of these steps has led to improved yields and higher purity levels, facilitating its large-scale production for industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity profiles are critical considerations. Preliminary studies indicate that pyrazole derivatives exhibit moderate biodegradability under aerobic conditions, suggesting their potential for safe disposal in industrial settings. However, further research is required to fully understand their long-term environmental impact and ensure sustainable use.

In conclusion, 1-1-(2-methylpropyl)-1H-pyrazol-5-ylpropan-2-one (CAS No. 1556502-17-0) stands as a versatile and multifaceted molecule with applications spanning drug discovery, materials science, and organic electronics. Its unique chemical structure and functional groups provide a foundation for innovative research and development across various disciplines. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.